Cas no 1324278-42-3 (2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1324278-42-3
• MF: C₁₆H₁₆N₂OS₂
• MW: 316.441040992737
• CID: 5323117
• Update Time: 2025-08-05

2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-dimethylphenyl)methylsulfanyl]-3-methylthieno[3,2-d]pyrimidin-4-one
• 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C16H16N2OS2/c1-10-4-5-11(2)12(8-10)9-21-16-17-13-6-7-20-14(13)15(19)18(16)3/h4-8H,9H2,1-3H3
• InChI Key： VWPPFUFRSHULTG-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC(C)=CC=C2C)N(C)C(=O)C2SC=CC=2N=1

Additional information on 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1324278-42-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one, identified by its CAS number 1324278-42-3, represents a structurally sophisticated compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This heterocyclic molecule features a fused thienopyrimidinone core, which is appended with a methylsulfanyl substituent at the 2-position and a dimethylphenyl moiety at the 5-position of the thiophene ring. The presence of these functional groups imparts unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery and material science.

The thieno[3,2-d]pyrimidin-4-one scaffold is particularly noteworthy due to its structural versatility and biological relevance. Thienopyrimidines are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methylsulfanyl group at the 2-position introduces a polar moiety that can enhance solubility and binding affinity to biological targets. Additionally, the dimethylphenyl group at the 5-position contributes to hydrophobic interactions and can modulate the compound’s pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the dimethylphenyl moiety can engage in π-stacking interactions with aromatic residues in proteins, while the methylsulfanyl group may form hydrogen bonds or participate in hydrophobic clustering. These insights have guided the design of derivatives with enhanced binding affinity and selectivity.

In the context of drug discovery, 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one has been explored as a lead compound for developing novel therapeutic agents. Its structural framework allows for modifications that can fine-tune its biological activity. For instance, replacing the methylsulfanyl group with other sulfur-containing moieties or introducing additional heterocycles could lead to compounds with improved efficacy against specific diseases.

One particularly exciting area of research involves the application of this compound in oncology. Thienopyrimidines have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The unique combination of substituents in 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one may confer selective inhibition of aberrantly activated kinases without affecting their normal cellular counterparts. Preclinical studies have begun to explore its potential as an anti-cancer agent, with early results indicating promising activity against certain tumor types.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have made it possible to construct the target molecule more efficiently. These innovations not only accelerate the discovery process but also allow for greater flexibility in modifying the structure for lead optimization.

Another compelling aspect of this compound is its potential application in material science. The rigid heterocyclic core combined with functionalizable side chains makes it an excellent candidate for designing organic semiconductors or ligands for metal-organic frameworks (MOFs). Recent studies have demonstrated that derivatives of thienopyrimidines exhibit interesting electronic properties, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The pharmaceutical industry has also recognized the significance of this compound as a building block for drug development. Several pharmaceutical companies have included derivatives of thienopyrimidines in their pipeline for treating various diseases. The structural features of 2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one make it particularly attractive for medicinal chemists seeking to develop next-generation therapeutics with improved pharmacological profiles.

In conclusion,2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-3-methyl-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1324278-42-3) is a versatile compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features enable diverse applications ranging from drug discovery to material science. As research continues to uncover new biological activities and synthetic strategies for this molecule,thieno[3,2-d]pyrimidinones are poised to play an increasingly important role in addressing some of today’s most pressing scientific challenges.